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Compound of Interest

Compound Name: BMS-986251

CAS No.: 2041841-30-7

Cat. No.: B10860199

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of BMS-986251, a potent RORγt inverse agonist. By adhering to

these procedural, step-by-step instructions, you can minimize risks and ensure the integrity of

your research.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for BMS-986251 is not publicly available, based on

standard laboratory procedures for similar chemical compounds and information from its

synthesis, the following precautions are crucial. BMS-986251 is a solid, and like any fine

chemical, it should be handled with care to avoid dust formation and exposure.

Engineering Controls:

Work with BMS-986251 should be conducted in a well-ventilated area.

The use of a chemical fume hood is highly recommended for all procedures involving the

handling of the solid compound or solutions.
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During certain synthesis steps of similar compounds, in situ gas generation (such as carbon

monoxide) has been noted, necessitating the use of an exhaust-connected reactor and CO

sensors.[1] Researchers should be aware of the potential for off-gassing in their specific

experimental setups.

Personal Protective Equipment (PPE): A risk assessment should always be conducted to

determine the appropriate level of PPE. The following table summarizes recommended PPE for

various handling scenarios.

Scenario Required PPE
Additional

Recommendations

Receiving and Unpacking
- Safety glasses with side

shields- Nitrile gloves

- Inspect container for damage

before handling.

Weighing and Aliquoting

(Solid)

- Safety glasses with side

shields or goggles- Nitrile

gloves- Lab coat- N95 or P1

dust mask

- Perform in a chemical fume

hood or ventilated balance

enclosure to minimize dust

inhalation.[2]

Solution Preparation and

Handling

- Safety glasses with side

shields or goggles- Nitrile

gloves- Lab coat

- Handle solutions in a

chemical fume hood.- Avoid

splashing.

Experimental Use

- Safety glasses with side

shields or goggles- Nitrile

gloves- Lab coat

- Follow specific protocols for

your experiment.- Be aware of

potential reactions with other

reagents.

Spill Cleanup (Solid)

- Safety glasses with side

shields or goggles- Nitrile

gloves- Lab coat- N95 or P1

dust mask

- See Spill Management

Workflow below.

Waste Disposal

- Safety glasses with side

shields or goggles- Nitrile

gloves- Lab coat

- Dispose of as chemical waste

according to local, state, and

federal regulations.
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Receiving and Storage:

Upon receipt, inspect the container for any signs of damage.

Store BMS-986251 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents and strong acids.[2]

Handling and Use:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Change contaminated clothing immediately.

Waste Disposal:

Dispose of unused BMS-986251 and any contaminated materials as hazardous chemical

waste.

Follow all applicable local, state, and federal regulations for chemical waste disposal. Do not

allow the product to enter drains.

Emergency Procedures
First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

Skin Contact: In case of skin contact, wash off immediately with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: In case of eye contact, flush eyes with plenty of water for at least 15 minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention.
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Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.

Spill Management: In the event of a spill, follow the workflow outlined below.

Immediate Actions Spill Response Post-Spill

Evacuate Immediate Area Alert Colleagues & Lab Supervisor Assess Spill Size & Hazard Don Appropriate PPESmall & Manageable

Evacuate Lab & Call Emergency ServicesLarge or Hazardous

Contain the Spill Neutralize (if applicable) Absorb with Inert Material Collect Waste Decontaminate Area Dispose of Waste Properly Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

By implementing these safety protocols and operational plans, researchers can create a secure

environment for the handling of BMS-986251, fostering a culture of safety and enabling the

pursuit of scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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